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Compound of Interest

Compound Name: Rhenium bromide (ReBr3)

Cat. No.: B081350 Get Quote

Essential Safety and Handling Guide for
Rhenium Bromide (ReBr3)
For Researchers, Scientists, and Drug Development Professionals

This document provides immediate and essential safety protocols, operational guidance, and

disposal plans for handling Rhenium bromide (ReBr3). Adherence to these procedures is

critical for ensuring laboratory safety and minimizing risk.

Hazard Identification and Immediate Precautions
Rhenium bromide is a hazardous chemical that requires careful handling. While a specific

Safety Data Sheet (SDS) for ReBr3 is not readily available, data from the closely related

compound Rhenium(III) chloride, along with general knowledge of metal halides, indicates the

following potential hazards:

Skin and Eye Irritation: Assumed to cause skin and eye irritation upon contact.[1][2]

Respiratory Irritation: Inhalation of dust may cause respiratory tract irritation.[1][2]

Hygroscopic and Reactive with Water: Rhenium bromide is likely to be sensitive to moisture

and may react with water. The analogous Rhenium(III) chloride hydrolyzes to form rhenium

oxide and hydrochloric acid.[3] A similar reaction for Rhenium bromide would produce

hydrogen bromide, which is corrosive.
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First Aid Measures

Exposure Route First Aid Protocol

Eye Contact

Immediately flush eyes with plenty of water for

at least 15 minutes, occasionally lifting the

upper and lower eyelids. Seek immediate

medical attention.[4]

Skin Contact

Immediately flush skin with plenty of water for at

least 15 minutes while removing contaminated

clothing and shoes. Seek medical attention if

irritation persists.[4]

Inhalation

Remove from exposure to fresh air immediately.

If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek

immediate medical attention.[2][4]

Ingestion

Do NOT induce vomiting. Rinse mouth with

water. Never give anything by mouth to an

unconscious person. Seek immediate medical

attention.[2]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is mandatory when handling Rhenium bromide. The following

table outlines the required equipment.
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Category Required PPE Specifications

Eye and Face Protection
Safety Goggles and Face

Shield

Chemical splash goggles are

required. A face shield should

be worn in addition to goggles

when there is a risk of

splashing.[5]

Hand Protection Chemical-Resistant Gloves

Wear nitrile or neoprene

gloves. Always inspect gloves

for integrity before use.[6]

Body Protection Laboratory Coat

A fully buttoned lab coat must

be worn.[6] For larger

quantities or when there is a

significant risk of splashing,

chemical-resistant coveralls

are recommended.

Respiratory Protection NIOSH-approved Respirator

A NIOSH-approved respirator

with a particulate filter (N95 or

better) should be used if

handling the powder outside of

a certified chemical fume hood.

[7]

Operational Plan: Step-by-Step Handling Procedure
Designated Area: All work with Rhenium bromide must be conducted in a designated area

within a certified chemical fume hood to minimize inhalation exposure.[6]

Emergency Equipment: Ensure that an eyewash station and safety shower are readily

accessible and have been recently tested.

Spill Kit: A spill kit containing an inert absorbent material (e.g., vermiculite, sand, or sodium

carbonate) should be available in the immediate work area.[4][8]

The following diagram illustrates the standard workflow for handling Rhenium bromide.
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Caption: Workflow for the safe handling of Rhenium bromide.
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Disposal Plan
Proper disposal of Rhenium bromide and associated waste is crucial to prevent environmental

contamination and ensure regulatory compliance.

Waste Type Disposal Procedure

Unused Rhenium Bromide

Dispose of as hazardous waste in accordance

with federal, state, and local regulations.[4][9]

Do not dispose of in the regular trash or down

the drain.

Contaminated Materials (e.g., gloves, absorbent

pads)

Place in a sealed, labeled container for

hazardous waste disposal.[6]

Aqueous Waste Containing Rhenium/Bromide

Bromine-containing waste is considered

hazardous.[10] Neutralization with a reducing

agent like sodium bisulfite or sodium thiosulfate

may be a possibility, but this should only be

performed by trained personnel.[10] Otherwise,

collect in a designated, sealed container for

hazardous waste disposal.

All waste must be clearly labeled with the contents and associated hazards. Consult with your

institution's Environmental Health and Safety (EHS) department for specific disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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